Cas no 27761-02-0 (2,2'-Thenoin)

• Product Name: 2,2'-Thenoin
• CAS No: 27761-02-0
• MF: C₁₀H₈O₂S₂
• MW: 224.299320220947
• MDL: MFCD00022505
• CID: 88739
• PubChem ID: 2734800
• Update Time: 2025-11-02

2,2'-Thenoin Chemical and Physical Properties

Names and Identifiers

• 2,2'-Thenoin
• 2,2 -Thenoin
• 2-Hydroxy-1,2-di-2-thienylethanone
• 2-Hydroxy-1,2-dithien-2-ylethanone
• 2-hydroxy-1,2-dithiophen-2-ylethanone
• (+/-)-2-thenoin
• 1,2-di(thiophen-2-yl)-2-hydroxyethanone
• 2,2'-FURIL
• 2-hydroxy-1,2-bis(thiophen-2-yl)ethanone
• 2-hydroxy-1,2-di(2-thienyl)ethan-1-one
• 2-hydroxy-1,2-di(thiophen-2-yl)ethanone
• α-Hydroxy-2-thenyl 2-Thienyl Ketone
• Maybridge1_002119
• 2-hydroxy-1,2-bis(thiophen-2-yl)ethan-1-one
• CS-0046827
• AKOS017344918
• Ethanone, 2-hydroxy-1,2-di-2-thienyl-
• Ethanone,2-hydroxy-1,2-di-2-thienyl-
• 27761-02-0
• T1762
• CCG-119621
• SCHEMBL6250431
• GEO-02288
• A819181
• BRD-A21555493-001-01-7
• MFCD00022505
• HMS547I07
• NCGC00323616-01
• 2-Hydroxy-1,2-di-thiophen-2-yl-ethanone
• 2-hydroxy-1, 2-dithiophen-2-ylethanone
• 2-Hydroxy-1,2-di(thiophen-2-yl)ethan-1-one
• Z57309486
• W-200272
• HMS1374N04
• FT-0609314
• AB01319248-02
• CHEMBL190660
• BDBM50171920
• J-640120
• ChemDiv2_002050
• Oprea1_821960
• AKOS000369504
• EN300-36707
• J-800124
• 1,2-dithien-2-ylhydroxyethanone
• DTXSID20370510
• W15262
• alpha-Hydroxy-2-thenyl 2-Thienyl Ketone
• STK281585
• 3-Phenylpyrazol
• DB-047271

• MDL： MFCD00022505
• Inchi： 1S/C10H8O2S2/c11-9(7-3-1-5-13-7)10(12)8-4-2-6-14-8/h1-6,9,11H
• InChI Key： OGWZIOZTPNLTCR-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C(C1=CC=CS1)=O)O

Computed Properties

• Exact Mass: 223.99700
• Monoisotopic Mass: 223.997
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.4
• Topological Polar Surface Area: 93.8A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.4±0.1 g/cm3
• Melting Point: 114-115 °C
• Boiling Point: 410.8±35.0 °C at 760 mmHg
• Flash Point: 202.2±25.9 °C
• Refractive Index: 1.666
• PSA: 93.78000
• LogP: 2.72590
• Solubility: Not determined
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2,2'-Thenoin Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 20/21/22
• Safety Instruction： S36/37/39-S26-S22
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2,2'-Thenoin

2,2'-Thenoin (CAS No. 27761-02-0): A Comprehensive Overview of Its Properties and Applications

2,2'-Thenoin (CAS No. 27761-02-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and versatile applications. This compound, also known as 2,2'-thenoyl, belongs to the class of thiophene derivatives, which are widely studied for their potential in pharmaceuticals, agrochemicals, and material science. The growing interest in 2,2'-Thenoin is reflected in the increasing number of searches for terms like "2,2'-Thenoin uses," "CAS 27761-02-0 properties," and "thiophene derivatives applications."

The molecular structure of 2,2'-Thenoin features a thiophene ring, a five-membered heterocyclic compound containing sulfur. This structural motif is particularly valuable in drug discovery, as it often enhances bioavailability and metabolic stability. Researchers are increasingly exploring 2,2'-Thenoin for its potential in developing novel therapeutic agents, especially in areas such as anti-inflammatory and antimicrobial treatments. Searches for "thiophene-based drugs" and "sulfur heterocycles in medicine" highlight the relevance of this compound in modern pharmaceutical research.

In addition to its pharmaceutical potential, 2,2'-Thenoin has found applications in material science. Its ability to act as a ligand or building block in coordination polymers and metal-organic frameworks (MOFs) has made it a subject of interest for scientists working on advanced materials. Queries like "2,2'-Thenoin in MOFs" and "organic semiconductors" demonstrate the compound's relevance in cutting-edge technologies. The compound's thermal stability and electronic properties make it suitable for use in organic electronics, including OLEDs and photovoltaic devices.

The synthesis of 2,2'-Thenoin typically involves the condensation of thiophene derivatives with appropriate carbonyl compounds. Recent advancements in green chemistry have led to more sustainable synthesis routes, addressing the growing demand for environmentally friendly processes. Search trends such as "green synthesis of thiophene derivatives" and "sustainable organic chemistry" reflect this shift in focus. Researchers are also investigating catalytic methods to improve the yield and purity of 2,2'-Thenoin, making it more accessible for industrial applications.

Analytical characterization of 2,2'-Thenoin is crucial for ensuring its quality and performance in various applications. Techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are commonly employed to confirm its structure and purity. The popularity of searches like "CAS 27761-02-0 analysis" and "thiophene derivative characterization" underscores the importance of robust analytical methods in the study of this compound. Additionally, computational chemistry tools are increasingly used to predict the properties and reactivity of 2,2'-Thenoin, further accelerating its development.

The future of 2,2'-Thenoin looks promising, with ongoing research exploring its potential in emerging fields such as nanotechnology and bioimaging. Its compatibility with various functional groups allows for tailored modifications, enabling the design of customized materials and drugs. As interest in "multifunctional thiophene derivatives" and "smart materials" continues to rise, 2,2'-Thenoin is poised to play a pivotal role in these advancements. With its diverse applications and growing scientific relevance, this compound remains a key focus for researchers and industry professionals alike.